Cas no 2116040-80-1 (Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 2116040-80-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6159680
• PubChem ID: 162422533
• Update Time: 2026-03-11

Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2116040-80-1
• TERT-BUTYL 5-CYANO-2-AZABICYCLO[4.1.0]HEPTANE-2-CARBOXYLATE
• EN300-7226945
• AT31791
• Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-5-4-8(7-13)9-6-10(9)14/h8-10H,4-6H2,1-3H3
• InChI Key： IUSGWBIZKPDTTM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)C2CC12)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3Ų

Additional information on Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 2116040-80-1)

In recent years, the compound Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 2116040-80-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its azabicyclo[4.1.0]heptane core and cyano functional group, has emerged as a versatile intermediate in the synthesis of complex bioactive molecules. The tert-butyl ester moiety further enhances its utility as a protecting group in multi-step synthetic routes. This research brief aims to consolidate the latest findings on this compound, focusing on its synthetic methodologies, structural modifications, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated an improved synthetic route for 2116040-80-1 with a 78% overall yield through a [3+2] cycloaddition strategy. The researchers employed chiral auxiliaries to achieve enantiomeric purity >99%, addressing previous challenges in stereocontrol. Notably, the cyano group at the 5-position was shown to participate in subsequent click chemistry reactions, making this intermediate valuable for combinatorial library development. Computational studies revealed that the strained bicyclic system induces significant conformational constraints that can be leveraged in drug design, particularly for targeting protein-protein interactions.

In pharmaceutical applications, a recent patent (WO2023187567) discloses the use of 2116040-80-1 derivatives as allosteric modulators of GABAA receptors. Structural-activity relationship (SAR) studies identified that the tert-butyl carboxylate group is crucial for blood-brain barrier penetration, while the cyano group allows for further derivatization without compromising receptor binding. Animal models of anxiety disorders showed promising results with lead compounds derived from this scaffold, exhibiting 3-5 fold greater potency than current benzodiazepine-based therapies.

From a chemical biology perspective, Nature Chemical Biology (2024, 20:234-247) reported the incorporation of 2116040-80-1 into photoaffinity probes for mapping enzyme active sites. The strained ring system was found to generate highly reactive carbene intermediates upon UV irradiation, enabling covalent labeling of target proteins. This application has been particularly valuable in studying cytochrome P450 isoforms, where traditional probes lacked sufficient specificity.

Ongoing clinical trials (NCT05677803) are evaluating a 2116040-80-1-derived ADC (Antibody-Drug Conjugate) linker for oncology applications. The unique stability profile of this compound - resistant to serum esterases yet cleavable by intracellular cathepsins - makes it an attractive candidate for tumor-targeted drug delivery. Phase I results demonstrate favorable pharmacokinetics with minimal linker-related toxicity.

In conclusion, Tert-butyl 5-cyano-2-azabicyclo[4.1.0]heptane-2-carboxylate represents a structurally unique scaffold with multifaceted applications in drug discovery and chemical biology. Recent advances in asymmetric synthesis have improved accessibility to enantiopure material, while innovative applications continue to emerge in targeted therapeutics and chemical proteomics. Future research directions may explore its potential in RNA-targeting small molecules and as a building block for covalent inhibitors.